Cas no 1643562-58-6 (3-Bromo-1-(methyl)pyrazole-d5)

• Product Name: 3-Bromo-1-(methyl)pyrazole-d5
• CAS No: 1643562-58-6
• MF: C₄H₅BrN₂
• MW: 166.03070807457
• CID: 6810415
• PubChem ID: 133554033
• Update Time: 2025-03-06

3-Bromo-1-(methyl)pyrazole-d5 Chemical and Physical Properties

Names and Identifiers

• 1643562-58-6
• 3-Bromo-1-(methyl)pyrazole-d5
• CS-20065

• Inchi： 1S/C4H5BrN2/c1-7-3-2-4(5)6-7/h2-3H,1H3/i1D3,2D,3D
• InChI Key： ZGEVJEQMVRIEPX-RHIBPKLGSA-N
• SMILES： BrC1C([2H])=C([2H])N(C([2H])([2H])[2H])N=1

Computed Properties

• Exact Mass: 164.99499Da
• Monoisotopic Mass: 164.99499Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų